Cas no 113081-88-2 (methyl 2-acetylundecanoate)

• Product Name: methyl 2-acetylundecanoate
• CAS No: 113081-88-2
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 2609979
• PubChem ID: 10633938
• Update Time: 2025-04-21

methyl 2-acetylundecanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetylundecanoate
• DTXSID30442813
• 113081-88-2
• HCSJAMNXGUVNNQ-UHFFFAOYSA-N
• DTXCID30393634
• Undecanoic acid, 2-acetyl-, methyl ester

• Inchi： 1S/C14H26O3/c1-4-5-6-7-8-9-10-11-13(12(2)15)14(16)17-3/h13H,4-11H2,1-3H3
• InChI Key： HCSJAMNXGUVNNQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 242.18819469Da
• Monoisotopic Mass: 242.18819469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.4Ų